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Compound of Interest

Compound Name: Ethyl henicosanoate

Cat. No.: B1601543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the reported physical constants for ethyl
henicosanoate and related long-chain fatty acid ethyl esters. Due to a notable lack of

experimentally determined data for ethyl henicosanoate in the reviewed literature, this

document primarily presents estimated values for this compound alongside experimentally

verified data for comparable esters. This compilation aims to serve as a valuable resource for

researchers by highlighting the current data gap and providing a foundation for future

experimental work.

Data Presentation: Physical Constants of Long-Chain
Fatty Acid Ethyl Esters
The following table summarizes the available physical constant data for ethyl henicosanoate
and a selection of other long-chain fatty acid ethyl esters. It is critical to note that the values for

ethyl henicosanoate are predominantly estimations and should be treated as such. In

contrast, the data for the other esters are generally derived from experimental measurements.
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Property
Ethyl
Henicosanoate
(C21)

Ethyl Stearate
(C18)

Ethyl
Eicosanoate
(C20)

Ethyl
Docosanoate
(C22)

Molecular

Formula
C₂₃H₄₆O₂[1][2][3] C₂₀H₄₀O₂ C₂₂H₄₄O₂[4] C₂₄H₄₈O₂

Molecular Weight

( g/mol )
354.61[1][2][3] 312.54 340.59[4] 368.65

Melting Point

(°C)

Not

Experimentally

Reported

33-35 41-44 49-51

Boiling Point (°C) 378.64 (est.)[2]
213-215 @ 15

mmHg
369.10 (est.) >300

Density (g/cm³)

Not

Experimentally

Reported

0.857 @ 20°C

Not

Experimentally

Reported

Not

Experimentally

Reported

Refractive Index

Not

Experimentally

Reported

1.444 @ 20°C

Not

Experimentally

Reported

Not

Experimentally

Reported

Kovats Retention

Index

2492.1 (Semi-

standard non-

polar)[1]

Data Not

Available

Data Not

Available

Data Not

Available

Note: "est." denotes an estimated value. The lack of experimentally verified data for ethyl
henicosanoate underscores the need for further research to accurately characterize this

compound.

Experimental Protocols
The following are detailed methodologies for the key experiments cited for the determination of

the physical constants of long-chain fatty acid esters. These protocols are generalized based

on standard laboratory practices.
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Determination of Melting Point
The melting point of a solid ester can be determined using a capillary melting point apparatus.

Sample Preparation: A small amount of the solid ester is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus equipped with a heating block and a

thermometer or a digital temperature sensor.

Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.

The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the final melting point.

The melting range (the difference between the final and onset temperatures) provides an

indication of the sample's purity. A narrow melting range is indicative of a pure compound.

Determination of Boiling Point
The boiling point of a liquid ester is determined at a specific pressure, typically atmospheric

pressure.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a

thermometer, and a heating mantle.

Procedure:

The liquid ester is placed in the round-bottom flask along with a few boiling chips to ensure

smooth boiling.
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The apparatus is assembled, and the thermometer bulb is positioned so that the top of the

bulb is level with the side arm of the distillation head.

The liquid is heated gently.

The temperature is recorded when the liquid is boiling, and the vapor is condensing on the

thermometer bulb, resulting in a stable temperature reading. This stable temperature is the

boiling point.

For high-boiling-point esters, vacuum distillation may be necessary to prevent

decomposition at high temperatures. The boiling point is then reported along with the

pressure at which it was measured.

Determination of Density
The density of a liquid ester can be measured using a pycnometer or a digital density meter.

Apparatus: A calibrated pycnometer (a glass flask with a precise volume) or a digital density

meter, and a temperature-controlled water bath.

Procedure (using a pycnometer):

The empty pycnometer is weighed accurately.

The pycnometer is filled with the liquid ester, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped off.

The filled pycnometer is placed in a temperature-controlled water bath until it reaches

thermal equilibrium (e.g., 20 °C).

The pycnometer is removed from the bath, wiped dry, and weighed accurately.

The density is calculated by dividing the mass of the ester by the volume of the

pycnometer.

Determination of Refractive Index
The refractive index of a liquid ester is measured using a refractometer.
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Apparatus: A calibrated Abbe refractometer with a light source (typically a sodium D line, 589

nm) and a temperature-controlled prism.

Procedure:

The prism of the refractometer is cleaned and calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

A few drops of the liquid ester are placed on the surface of the prism.

The prism is closed, and the temperature is allowed to stabilize (e.g., 20 °C).

The light source is switched on, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The refractive index is read directly from the instrument's scale.

Mandatory Visualization
The following diagram illustrates a general workflow for the experimental determination of the

physical constants of a synthesized fatty acid ethyl ester.

Caption: Workflow for the synthesis, purification, and physical characterization of a fatty acid

ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl henicosanoate | C23H46O2 | CID 12054541 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ethyl heneicosanoate, 28898-67-1 [thegoodscentscompany.com]

3. Ethyl henicosanoate [webbook.nist.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1601543?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-henicosanoate
http://www.thegoodscentscompany.com/data/rw1626581.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C23H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-4-2/h3-22H2,1-2H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Eicosanoic acid, ethyl ester (CAS 18281-05-5) - Chemical & Physical Properties by
Cheméo [chemeo.com]

To cite this document: BenchChem. [A Literature Review of Reported Physical Constants for
Ethyl Henicosanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601543#literature-review-of-reported-physical-
constants-for-ethyl-henicosanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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